Cas no 1008930-60-6 (N-{5-oxo-2-phenyl-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-2-phenoxypropanamide)
N-{5-oxo-2-phenyl-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-2-phenoxypropanamide Chemical and Physical Properties
Names and Identifiers
-
- N-{5-oxo-2-phenyl-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-2-phenoxypropanamide
- Propanamide, N-(2,6-dihydro-5-oxido-2-phenyl-4H-thieno[3,4-c]pyrazol-3-yl)-2-phenoxy-
- CHEMBL1878649
- SMR000805890
- HMS2986A19
- AKOS024583878
- MLS001167794
- N-(5-oxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-phenoxypropanamide
- 1008930-60-6
- Oprea1_788629
- N-(5-oxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-phenoxypropanamide
- F0561-0128
-
- Inchi: 1S/C20H19N3O3S/c1-14(26-16-10-6-3-7-11-16)20(24)21-19-17-12-27(25)13-18(17)22-23(19)15-8-4-2-5-9-15/h2-11,14H,12-13H2,1H3,(H,21,24)
- InChI Key: SUTNSASDRFYDTB-UHFFFAOYSA-N
- SMILES: C(NC1N(C2=CC=CC=C2)N=C2CS(=O)CC2=1)(=O)C(OC1=CC=CC=C1)C
Computed Properties
- Exact Mass: 381.11471265g/mol
- Monoisotopic Mass: 381.11471265g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 549
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 92.4Ų
Experimental Properties
- Density: 1.39±0.1 g/cm3(Predicted)
- Boiling Point: 700.0±60.0 °C(Predicted)
- pka: 11.85±0.20(Predicted)
N-{5-oxo-2-phenyl-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-2-phenoxypropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0561-0128-2μmol |
N-{5-oxo-2-phenyl-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-2-phenoxypropanamide |
1008930-60-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0561-0128-5μmol |
N-{5-oxo-2-phenyl-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-2-phenoxypropanamide |
1008930-60-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0561-0128-10μmol |
N-{5-oxo-2-phenyl-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-2-phenoxypropanamide |
1008930-60-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0561-0128-20μmol |
N-{5-oxo-2-phenyl-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-2-phenoxypropanamide |
1008930-60-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0561-0128-1mg |
N-{5-oxo-2-phenyl-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-2-phenoxypropanamide |
1008930-60-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0561-0128-2mg |
N-{5-oxo-2-phenyl-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-2-phenoxypropanamide |
1008930-60-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0561-0128-3mg |
N-{5-oxo-2-phenyl-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-2-phenoxypropanamide |
1008930-60-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0561-0128-4mg |
N-{5-oxo-2-phenyl-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-2-phenoxypropanamide |
1008930-60-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0561-0128-5mg |
N-{5-oxo-2-phenyl-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-2-phenoxypropanamide |
1008930-60-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0561-0128-10mg |
N-{5-oxo-2-phenyl-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-2-phenoxypropanamide |
1008930-60-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-{5-oxo-2-phenyl-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-2-phenoxypropanamide Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on N-{5-oxo-2-phenyl-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-2-phenoxypropanamide
N-{5-Oxo-2-phenyl-2H,4H,6H-5λ4-thieno[3,4-c]pyrazol-3-yl}-2-phenoxypropanamide: A Comprehensive Overview
N-{5-Oxo-2-phenyl-2H,4H,6H-5λ4-thieno[3,4-c]pyrazol-3-yl}-2-phenoxypropanamide (CAS No: 1008930-60-6) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of thienopyrazoles, which are known for their unique electronic properties and potential applications in drug design and advanced materials.
The molecular structure of N-{5-Oxo-2-phenyl...} is characterized by a thieno[3,4-c]pyrazole ring system fused with a phenyl group and an amide functional group. The presence of the amide group introduces hydrogen bonding capabilities, which are crucial for its interactions in biological systems. Recent studies have highlighted its potential as a modulator of various cellular pathways, particularly in the context of neurodegenerative diseases and cancer.
One of the most promising applications of this compound lies in its ability to inhibit specific kinase enzymes, which play a pivotal role in cell signaling and proliferation. Researchers have demonstrated that N-{5-Oxo...} exhibits selective inhibition against key kinases involved in cancer progression, making it a candidate for anti-cancer drug development.
In addition to its therapeutic potential, N-{5-Oxo...} has also been explored for its electronic properties in organic electronics. The thienopyrazole core contributes to its high electron mobility, which is essential for applications in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent advancements in synthetic methodologies have enabled the scalable production of this compound, paving the way for its integration into next-generation electronic devices.
From a synthetic standpoint, the preparation of N-{5-Oxo...} involves a multi-step process that includes nucleophilic aromatic substitution and cyclization reactions. The optimization of these steps has been a focus of recent research efforts to enhance yield and purity. Advanced analytical techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm the compound's structure and stability.
Moreover, computational studies using density functional theory (DFT) have provided insights into the electronic structure and reactivity of N-{5-Oxo...} These studies have revealed that the compound's π-conjugated system plays a critical role in its electronic behavior, further underscoring its suitability for both therapeutic and electronic applications.
In conclusion, N-{5-Oxo...} (CAS No: 1008930-60-6) represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to make significant contributions to the fields of medicine and materials science.
1008930-60-6 (N-{5-oxo-2-phenyl-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-2-phenoxypropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)